Cas no 954018-58-7 (2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide
• CAS No: 954018-58-7
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 5833624
• PubChem ID: 16895515
• Update Time: 2025-06-25

2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)acetamide
• VU0630812-1
• 2-(4-chlorophenyl)-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}acetamide
• F5033-0206
• 954018-58-7
• AKOS024491460
• 2-(4-chlorophenyl)-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]acetamide
• 2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide

• Inchi： 1S/C17H25ClN2O2/c1-22-11-10-20-8-6-15(7-9-20)13-19-17(21)12-14-2-4-16(18)5-3-14/h2-5,15H,6-13H2,1H3,(H,19,21)
• InChI Key： KJSTVCBHPVNGRB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1CCN(CCOC)CC1)=O

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide

Comprehensive Overview of 2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide (CAS No. 954018-58-7)

2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide, with the CAS number 954018-58-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both 4-chlorophenyl and piperidin-4-ylmethyl groups in its structure makes it a versatile candidate for targeting specific biological pathways.

In recent years, the demand for piperidine derivatives and acetamide-based compounds has surged, driven by their relevance in designing novel therapeutics. Researchers are particularly interested in how 2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide interacts with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. GPCRs are critical in signal transduction, and compounds like this one are being studied for their potential to modulate these receptors with high specificity.

The synthesis of CAS 954018-58-7 involves multi-step organic reactions, including amidation and alkylation processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its lipophilicity and molecular weight (approximately 324.84 g/mol) make it suitable for crossing biological membranes, a key factor in its pharmacokinetic profile.

One of the most searched questions related to this compound is: "What are the potential therapeutic uses of 2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide?" While clinical data is limited, preclinical studies suggest its utility in neurological disorders and inflammatory conditions. The methoxyethyl side chain, for instance, may enhance its binding affinity to certain enzymes or receptors, making it a promising candidate for further investigation.

From an SEO perspective, terms like "piperidine acetamide synthesis", "GPCR modulators", and "chlorophenyl derivatives in medicine" are frequently queried by researchers and industry professionals. This reflects the growing interest in structure-activity relationships (SAR) and the development of small-molecule drugs. By focusing on these keywords, this article aims to address the curiosity of its audience while maintaining a high level of scientific rigor.

Another trending topic is the role of computational chemistry in optimizing compounds like 2-(4-chlorophenyl)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are increasingly used to predict its interactions with biological targets. This aligns with the broader shift toward AI-driven drug discovery, a field that has seen exponential growth in recent years.

In summary, CAS 954018-58-7 represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural features and potential applications make it a subject of ongoing research, particularly in the context of targeted therapy development. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of bioactive molecules.